91-81-6

Tripelennamine

In Stock

• CAS RN:
• 91-81-6

• Formula:
• C16H22ClN3

• InChI:
• InChI=1S/C16H21N3/c1-18(2)12-13-19(16-10-6-7-11-17-16)14-15-8-4-3-5-9-15/h3-11H,12-14H2,1-2H3

• InChIKey:
• FSSICIQKZGUEAE-UHFFFAOYSA-N

• Tripelennamine Hydrochloride is the hydrochloride salt form of tripelennamine, an ethylenediamine derivative with an antihistaminergic property. Tripelennamine hydrochloride competitively blocks central and peripheral histamine H1 receptors, thereby limiting histamine's effects, including bronchoconstriction, vasodilation, increased capillary permeability, and spasmodic contractions of gastrointestinal smooth muscle. In addition, this agent binds to muscarinic receptors, resulting in anticholinergic activity.
  Tripelenamine hydrochloride appears as odorless white crystalline powder or solid. Bitter taste. Solutions are neutral to litmus. pH of aqueous solution (25 mg/mL): 6.71. pH of aqueous solution (50 mg/mL): 6.67. pH of aqueous solution (100 mg/mL): 5.56. (NTP, 1992)
  A histamine H1 antagonist with low sedative action but frequent gastrointestinal irritation. It is us...

Glycyl-D-Alanine

Usually In Stock

• CAS RN:
• 691-81-6

• Formula:
• C5H10N2O3

• InChI:
• InChI=1S/C5H10N2O3/c1-3(5(9)10)7-4(8)2-6/h3H,2,6H2,1H3,(H,7,8)(H,9,10)/t3-/m1/s1

• InChIKey:
• VPZXBVLAVMBEQI-GSVOUGTGSA-N

• Gly-D-Ala is a dipeptide formed from glycine and D-alanine residues.

3,4-Diaminophenol dihydrochloride

In Stock

• CAS RN:
• 89691-81-6

• Formula:
• C6H10Cl2N2O

• InChI:
• InChI=1S/C6H8N2O.2ClH/c7-5-2-1-4(9)3-6(5)8;;/h1-3,9H,7-8H2;2*1H

• InChIKey:
• NAFSXWYMNOBCEI-UHFFFAOYSA-N

• 3,4-Diaminophenol dihydrochloride is a useful research compound. Its molecular formula is C6H10Cl2N2O and its molecular weight is 197.06 g/mol. The purity is usually 95%.

1,1-Bis[4-(dimethylamino)phenyl]thiourea

Usually In Stock

• CAS RN:
• 13991-81-6

• Formula:
• C17H22N4S

• InChI:
• InChI=1S/C17H22N4S/c1-19(2)13-5-9-15(10-6-13)21(17(18)22)16-11-7-14(8-12-16)20(3)4/h5-12H,1-4H3,(H2,18,22)

• InChIKey:
• WBFOOUSGXGQDRC-UHFFFAOYSA-N

• 1,1-Bis[4-(dimethylamino)phenyl]thiourea is a useful research compound. Its molecular formula is C17H22N4S and its molecular weight is 314.5 g/mol. The purity is usually 95%.

3-Amino-4-mercapto-6-methylpyridazine

In Stock

• CAS RN:
• 18591-81-6

• Formula:
• C5H7N3S

• InChI:
• InChI=1S/C5H7N3S/c1-3-2-4(9)5(6)8-7-3/h2H,1H3,(H2,6,8)(H,7,9)

• InChIKey:
• JTHLLGLZDYRCRX-UHFFFAOYSA-N

• 3-Amino-4-mercapto-6-methylpyridazine, also known as 3-Amino-4-mercapto-6-methylpyridazine, is a useful research compound. Its molecular formula is C5H7N3S and its molecular weight is 141.2 g/mol. The purity is usually 95%.

2-Phenyloxirane-2-carboxylic acid

• CAS RN:
• 76391-81-6

• Formula:
• C9H8O3

• InChI:
• InChI=1S/C9H8O3/c10-8(11)9(6-12-9)7-4-2-1-3-5-7/h1-5H,6H2,(H,10,11)

• InChIKey:
• KJOJTPANXQIYQH-UHFFFAOYSA-N

• 2-Phenyloxirane-2-carboxylic acid, also known as 2-Phenyloxirane-2-carboxylic acid, is a useful research compound. Its molecular formula is C9H8O3 and its molecular weight is 164.16 g/mol. The purity is usually 95%.

Cyclopentyl(2,4-dichlorophenyl)methanone

In Stock

• CAS RN:
• 898791-81-6

• Formula:
• C12H12Cl2O

• InChI:
• InChI=1S/C12H12Cl2O/c13-9-5-6-10(11(14)7-9)12(15)8-3-1-2-4-8/h5-8H,1-4H2

• InChIKey:
• UCMDVNAKOGRENU-UHFFFAOYSA-N

• Cyclopentyl(2,4-dichlorophenyl)methanone is a useful research compound. Its molecular formula is C12H12Cl2O and its molecular weight is 243.13 g/mol. The purity is usually 95%.

1-(5-Chloro-3,4-dihydroisoquinolin-2(1H)-yl)ethan-1-one

Usually In Stock

• CAS RN:
• 937591-81-6

• Formula:
• C11H12ClNO

• InChI:
• InChI=1S/C11H12ClNO/c1-8(14)13-6-5-10-9(7-13)3-2-4-11(10)12/h2-4H,5-7H2,1H3

• InChIKey:
• IUNLJFBKLBFDAI-UHFFFAOYSA-N

• 1-(5-Chloro-3,4-dihydroisoquinolin-2(1H)-yl)ethan-1-one is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67 g/mol. The purity is usually 95%.

(1R,2R,4aR,6aR,6aS,6bR,12aR,14bS)-4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-tetradecahydropicene-2-carboxylic acid

In Stock

• CAS RN:
• 173991-81-6

• Formula:
• C30H46O4

• InChI:
• InChI=1S/C30H46O4/c1-17-18(25(33)34)16-23(32)28(5)14-15-29(6)19(24(17)28)8-9-21-27(4)12-11-22(31)26(2,3)20(27)10-13-30(21,29)7/h8,17-18,20-21,23-24,32H,9-16H2,1-7H3,(H,33,34)/t17-,18+,20?,21+,23?,24-,27-,28-,29+,30+/m0/s1

• (1R,2R,4aR,6aR,6aS,6bR,12aR,14bS)-4-hydroxy-1,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-1,2,3,4,5,6,6a,7,8,8a,11,12,13,14b-tetradecahydropicene-2-carboxylic acid is a useful research compound. Its molecular formula is C30H46O4 and its molecular weight is 471. The purity is usually 95%.

3-(2-bromo-1-fluoroethyl)oxolane

In Stock

• CAS RN:
• 1823991-81-6

• Formula:
• C6H10BrFO

• 3-(2-bromo-1-fluoroethyl)oxolane is a useful research compound. Its molecular formula is C6H10BrFO and its molecular weight is 197. The purity is usually 95%.

methyl 4-(1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carboxamido)benzoate

In Stock

• CAS RN:
• 1014091-81-6

• Formula:
• C26H23N3O4

• InChI:
• InChI=1S/C26H23N3O4/c1-32-26(31)21-12-14-22(15-13-21)27-24(30)23-17-29(16-19-8-4-2-5-9-19)28-25(23)33-18-20-10-6-3-7-11-20/h2-15,17H,16,18H2,1H3,(H,27,30)

• InChIKey:
• WQBCNLKXUOEHNO-UHFFFAOYSA-N

• Methyl 4-(1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carboxamido)benzoate is a useful research compound. Its molecular formula is C26H23N3O4 and its molecular weight is 441.487. The purity is usually 95%.

N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)propionamide

In Stock

• CAS RN:
• 1797091-81-6

• Formula:
• C15H17N3O3

• InChI:
• InChI=1S/C15H17N3O3/c1-2-15(19)17-11-7-16-18(8-11)9-12-10-20-13-5-3-4-6-14(13)21-12/h3-8,12H,2,9-10H2,1H3,(H,17,19)

• InChIKey:
• GIWNAPQUFBGTOO-UHFFFAOYSA-N

• N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)propionamide is a useful research compound. Its molecular formula is C15H17N3O3 and its molecular weight is 287.319. The purity is usually 95%.

4-[3-(2,2-Difluoromorpholin-4-yl)-3-oxopropoxy]-3-methoxybenzaldehyde

Usually In Stock

• CAS RN:
• 2094391-81-6

• Formula:
• C15H17F2NO5

• InChI:
• InChI=1S/C15H17F2NO5/c1-21-13-8-11(9-19)2-3-12(13)22-6-4-14(20)18-5-7-23-15(16,17)10-18/h2-3,8-9H,4-7,10H2,1H3

• InChIKey:
• HZVBWTQOVQPSFE-UHFFFAOYSA-N

• 4-[3-(2,2-Difluoromorpholin-4-yl)-3-oxopropoxy]-3-methoxybenzaldehyde is a useful research compound. Its molecular formula is C15H17F2NO5 and its molecular weight is 329.3. The purity is usually 95%.

8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylic acid

In Stock

• CAS RN:
• 1226791-81-6

• Formula:
• C16H17BrN2O4

• InChI:
• InChI=1S/C16H17BrN2O4/c1-16(2,3)23-15(22)19-13-7-10(14(20)21)6-9-4-5-11(17)8-12(9)18-13/h4-6,8H,7H2,1-3H3,(H,20,21)(H,18,19,22)

• InChIKey:
• XEUDFCAJXSUGRQ-UHFFFAOYSA-N

• 8-bromo-2-((tert-butoxycarbonyl)amino)-3H-benzo[b]azepine-4-carboxylic acid is a useful research compound. Its molecular formula is C16H17BrN2O4 and its molecular weight is 381.22 g/mol. The purity is usually 95%.

3-fluoro-N-(2-(3-fluorophenyl)-2-methoxyethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 1797891-81-6

• Formula:
• C17H17F2NO3

• InChI:
• InChI=1S/C17H17F2NO3/c1-22-15-7-6-12(9-14(15)19)17(21)20-10-16(23-2)11-4-3-5-13(18)8-11/h3-9,16H,10H2,1-2H3,(H,20,21)

• InChIKey:
• ARFLUWIYWKWVIA-UHFFFAOYSA-N

• 3-fluoro-N-(2-(3-fluorophenyl)-2-methoxyethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C17H17F2NO3 and its molecular weight is 321.324. The purity is usually 95%.

2,3,5-Trichloroisonicotinoyl chloride

In Stock

• CAS RN:
• 1221791-81-6

• Formula:
• C6HCl4NO

• InChI:
• InChI=1S/C6HCl4NO/c7-2-1-11-5(9)4(8)3(2)6(10)12/h1H

• InChIKey:
• ODLHIOFZIWQERB-UHFFFAOYSA-N

• 2,3,5-Trichloroisonicotinoyl chloride is a useful research compound. Its molecular formula is C6HCl4NO and its molecular weight is 244.9 g/mol. The purity is usually 95%.